N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide

• Molecular Formula: C22H30N2O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-3-[2-(3,4-dimethoxyphenyl)ethyl-methylamino]propanamide
• InChI: InChI=1S/C22H30N2O5/c1-24(12-10-16-6-9-19(27-3)21(14-16)29-5)13-11-22(25)23-18-8-7-17(26-2)15-20(18)28-4/h6-9,14-15H,10-13H2,1-5H3,(H,23,25)
• InChI Key: XLNAKXGHDFMIKR-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CCC(=O)NC2=C(C=C(C=C2)OC)OC

Description

N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide, also known as UMB 425, is a chemical compound that has been studied for its potential use in scientific research. It is a selective sigma-2 receptor agonist, which means that it can bind to and activate these receptors in the body. Sigma-2 receptors are found in various tissues and have been implicated in a range of physiological processes, including cell proliferation, apoptosis, and stress response.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide 425 involves its binding to sigma-2 receptors in the body. When activated, these receptors can trigger various cellular processes, including the release of calcium ions and the activation of certain enzymes. The exact downstream effects of sigma-2 receptor activation are still being studied, but it is believed to play a role in regulating cell proliferation and survival.
Biochemical and Physiological Effects:
This compound 425 has been shown to have several biochemical and physiological effects in vitro and in vivo. In addition to its ability to induce apoptosis in cancer cells, it has also been shown to modulate neurotransmitter release in the brain and to have anti-inflammatory effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide 425 is its selectivity for sigma-2 receptors, which allows for more targeted research studies. However, one limitation is its potential toxicity at high doses, which may limit its use in certain experiments. Additionally, more research is needed to fully understand the downstream effects of sigma-2 receptor activation and to determine the optimal dosage and administration methods for this compound 425.

Future Directions

There are several potential future directions for research on N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide 425. One area of interest is in the development of new cancer therapies that target sigma-2 receptors. Additionally, more research is needed to fully understand the role of sigma-2 receptors in various physiological processes and to determine the potential therapeutic applications of this compound 425 in these areas. Finally, the development of new and improved synthesis methods for this compound 425 may help to increase its availability for research purposes.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide 425 can be synthesized using a multi-step process involving the reaction of various chemical reagents. The specific details of the synthesis method are beyond the scope of this paper, but it involves the use of several organic solvents and purification steps to obtain the final product.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-3-[[2-(3,4-dimethoxyphenyl)ethyl](methyl)amino]propanamide 425 has been studied for its potential use in a variety of scientific research applications. One area of interest is in cancer research, as sigma-2 receptors have been found to be overexpressed in certain types of cancer cells. This compound 425 has been shown to induce apoptosis (cell death) in these cells, making it a potential candidate for cancer therapy.